(Z)-ethyl 3-(2-methoxyethyl)-2-((4-oxo-4H-chromene-2-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 3-(2-methoxyethyl)-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C23H20N2O6S/c1-3-30-22(28)14-8-9-16-20(12-14)32-23(25(16)10-11-29-2)24-21(27)19-13-17(26)15-6-4-5-7-18(15)31-19/h4-9,12-13H,3,10-11H2,1-2H3
• InChI Key: NJSZMIGNYXRLKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)S2)CCOC
• Molecular Formula: C23H20N2O6S
• Molecular Weight: 452.5 g/mol

Description

(Z)-ethyl 3-(2-methoxyethyl)-2-((4-oxo-4H-chromene-2-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H20N2O6S and its molecular weight is 452.48. The purity is usually 95%.
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Scientific Research Applications

Photolytic Pathways and Chemical Behavior

• Studies have explored the photolysis of similar compounds in various alcohols and amines, revealing two primary photolytic pathways: reversible photoisomerisation to a ketene, and a loss of carbon dioxide to form a singlet imino-carbene (Ang & Prager, 1992).

Synthesis and Characterization

• Research has focused on synthesizing and characterizing compounds similar to (Z)-Ethyl 3-(2-Methoxyethyl)-2-((4-Oxo-4H-Chromene-2-Carbonyl)Imino)-2,3-Dihydrobenzo[d]Thiazole-6-Carboxylate. For example, a study reported the synthesis of ethyl 5-[3-(ethoxycarbonyl)-4-hydroxybenzyl]-2-hydroxybenzoate and its conversion to various derivatives, demonstrating the flexibility and adaptability of such compounds in synthesis (Reddy & Nagaraj, 2008).

Application in Medicinal Chemistry

• Compounds with structural similarities have been synthesized and evaluated for potential medicinal applications, such as targeting SARS-CoV-2 main protease and exhibiting anti-Covid-19 properties (Mohareb & Abdo, 2021).
• Another study synthesized a range of similar compounds and evaluated them for antimicrobial activities, highlighting the potential use of these compounds in developing new pharmaceuticals (Mohamed et al., 2012).

Quantum Chemical Methods

• Quantum chemical methods have been applied to study the molecular structure and properties of such compounds, providing insights into their behavior at the molecular level (Megrouss et al., 2019).